rac-(1R,5S,6S)-3-benzyl-2,4-dioxo-3-azabicyclo[3.2.0]heptane-6-carboxamide

• IUPAC Name: (1S,5R,6R)-3-benzyl-2,4-dioxo-3-azabicyclo[3.2.0]heptane-6-carboxamide
• InChI: InChI=1S/C14H14N2O3/c15-12(17)9-6-10-11(9)14(19)16(13(10)18)7-8-4-2-1-3-5-8/h1-5,9-11H,6-7H2,(H2,15,17)/t9-,10+,11-/m1/s1
• InChI Key: NJNWBFHBWFBWNN-OUAUKWLOSA-N
• Canonical SMILES: C1C2C(C1C(=O)N)C(=O)N(C2=O)CC3=CC=CC=C3
• Isomeric SMILES: C1[C@H]2[C@@H]([C@@H]1C(=O)N)C(=O)N(C2=O)CC3=CC=CC=C3
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

Rac-(1R,5S,6S)-3-benzyl-2,4-dioxo-3-azabicyclo[3.2.0]heptane-6-carboxamide (hereafter referred to as rac-BZ-DA) is a novel small molecule with potential applications in the field of medicinal chemistry. It is a derivative of 1,5-diazabicyclo[3.2.0]heptane (DABH), a bicyclic amine that is widely used in organic synthesis. Rac-BZ-DA has been studied for its ability to act as a ligand for various enzymes, as well as for its ability to interact with a variety of other molecules.

Scientific Research Applications

Rac-BZ-DA has been studied for its ability to act as a ligand for various enzymes, including cytochrome P450 enzymes. It has been shown to inhibit the activity of these enzymes, potentially leading to the development of new drugs. Rac-BZ-DA has also been studied for its ability to interact with a variety of other molecules, such as proteins and nucleic acids. This property makes it a useful tool for studying the structure and function of proteins and nucleic acids.

Mechanism of Action

Rac-BZ-DA has been shown to interact with cytochrome P450 enzymes, leading to the inhibition of their activity. It is thought that rac-BZ-DA binds to the active site of the enzyme and prevents the substrate from binding, thus inhibiting the enzyme's activity.
Biochemical and Physiological Effects
Rac-BZ-DA has been shown to inhibit the activity of cytochrome P450 enzymes, leading to the inhibition of drug metabolism. This can lead to an increase in the bioavailability of drugs, as well as an increase in their potency. Rac-BZ-DA has also been shown to interact with proteins and nucleic acids, leading to changes in their structure and function.

Advantages and Limitations for Lab Experiments

Rac-BZ-DA has several advantages as a tool for lab experiments. It is relatively easy to synthesize, and it has a relatively high solubility in aqueous solutions. This makes it easy to use in a variety of experiments. However, rac-BZ-DA is also limited by its low affinity for proteins and nucleic acids, making it difficult to use in certain types of experiments.

Future Directions

The potential applications of rac-BZ-DA are numerous. It could be used as a tool for studying the structure and function of proteins and nucleic acids. It could also be used to develop new drugs or to improve the bioavailability and potency of existing drugs. Additionally, rac-BZ-DA could be used to study the mechanism of action of cytochrome P450 enzymes, leading to the development of more effective drugs. Finally, rac-BZ-DA could be used to develop new methods for drug delivery, such as targeted delivery to specific cells or organs.

Synthesis Methods

Rac-BZ-DA is synthesized from 1,5-diazabicyclo[3.2.0]heptane (rac-(1R,5S,6S)-3-benzyl-2,4-dioxo-3-azabicyclo[3.2.0]heptane-6-carboxamide) through a series of reactions. The first step is the reaction of rac-(1R,5S,6S)-3-benzyl-2,4-dioxo-3-azabicyclo[3.2.0]heptane-6-carboxamide with 2-bromobenzaldehyde to form a bicyclic intermediate. This intermediate is then reacted with ethyl diazoacetate to form rac-BZ-DA.